Cas no 1803605-17-5 (6-(Bromomethyl)pyridin-2-amine hydrobromide)

• Product Name: 6-(Bromomethyl)pyridin-2-amine hydrobromide
• CAS No: 1803605-17-5
• MF: C₆H₈Br₂N₂
• MW: 267.949119567871
• MDL: MFCD27980983
• CID: 5520997
• PubChem ID: 75525731
• Update Time: 2025-05-25

6-(Bromomethyl)pyridin-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)pyridin-2-amine hydrobromide

• MDL： MFCD27980983
• Inchi： 1S/C6H7BrN2.BrH/c7-4-5-2-1-3-6(8)9-5;/h1-3H,4H2,(H2,8,9);1H
• InChI Key： SWOSWXAPTYSZHY-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(N)=N1)Br.Br

6-(Bromomethyl)pyridin-2-amine hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(Bromomethyl)pyridin-2-amine hydrobromide

Comprehensive Overview of 6-(Bromomethyl)pyridin-2-amine hydrobromide (CAS No. 1803605-17-5)

6-(Bromomethyl)pyridin-2-amine hydrobromide (CAS No. 1803605-17-5) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a bromomethyl group attached to a pyridine ring, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industries value this compound for its reactivity and potential applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

In recent years, the demand for 6-(Bromomethyl)pyridin-2-amine hydrobromide has surged due to its role in small-molecule drug development. With the rise of personalized medicine and targeted therapies, this compound has garnered attention for its ability to serve as a building block in the synthesis of novel therapeutics. Its CAS No. 1803605-17-5 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in the field.

One of the key advantages of 6-(Bromomethyl)pyridin-2-amine hydrobromide is its compatibility with modern synthetic techniques, such as cross-coupling reactions and click chemistry. These methods are pivotal in creating high-value compounds for medicinal chemistry. Additionally, its stability under various conditions makes it a reliable choice for laboratory-scale and industrial applications alike.

The compound’s relevance extends to green chemistry initiatives, where researchers seek sustainable alternatives to traditional reagents. As environmental concerns drive innovation, 6-(Bromomethyl)pyridin-2-amine hydrobromide is being explored for its potential in eco-friendly synthesis routes. This aligns with the broader trend of reducing hazardous waste and optimizing chemical processes.

From a commercial perspective, suppliers of 6-(Bromomethyl)pyridin-2-amine hydrobromide (CAS No. 1803605-17-5) emphasize its high purity and consistent quality, which are critical for reproducibility in research. The compound is often available in bulk quantities, catering to the needs of large-scale pharmaceutical manufacturers and academic institutions.

In summary, 6-(Bromomethyl)pyridin-2-amine hydrobromide is a pivotal compound in modern chemical research. Its applications span drug discovery, agrochemicals, and sustainable chemistry, making it a topic of interest for scientists and industry professionals. As advancements in synthetic methodologies continue, the demand for this compound is expected to grow, solidifying its place in the future of chemical innovation.